(cis)-1-Benzyl 2-methyl 4-oxocyclopentane-1,2-dicarboxylate

Specification

• CAS No.: 164916-54-5
• Molecular Formula: C15H16O5
• Molecular Weight: 276.28 g/mol
• IUPAC Name: 2-O-benzyl 1-O-methyl (1S,2R)-4-oxocyclopentane-1,2-dicarboxylate
• Standard InChI: InChI=1S/C15H16O5/c1-19-14(17)12-7-11(16)8-13(12)15(18)20-9-10-5-3-2-4-6-10/h2-6,12-13H,7-9H2,1H3/t12-,13+/m0/s1
• Standard InChI Key: IPBOISVEVUERBN-QWHCGFSZSA-N
• Isomeric SMILES: COC(=O)[C@H]1CC(=O)C[C@H]1C(=O)OCC2=CC=CC=C2
• SMILES: COC(=O)C1CC(=O)CC1C(=O)OCC2=CC=CC=C2
• Canonical SMILES: COC(=O)C1CC(=O)CC1C(=O)OCC2=CC=CC=C2

Introduction

Chemical Identity and Structure

Basic Identification Parameters

(cis)-1-Benzyl 2-methyl 4-oxocyclopentane-1,2-dicarboxylate is a cyclopentane derivative with dicarboxylate functionality. The compound is identified by specific chemical registry numbers and structural identifiers that facilitate its categorization in chemical databases and research literature.

Table 1: Chemical Identification Parameters

Parameter	Value
CAS Number	164916-54-5
Molecular Formula	C₁₅H₁₆O₅
Molecular Weight	276.28 g/mol
IUPAC Name	2-O-benzyl 1-O-methyl (1S,2R)-4-oxocyclopentane-1,2-dicarboxylate
PubChem Compound ID	60078267
Standard InChIKey	IPBOISVEVUERBN-QWHCGFSZSA-N

Physical and Chemical Properties

Fundamental Physical Properties

The physical properties of (cis)-1-Benzyl 2-methyl 4-oxocyclopentane-1,2-dicarboxylate dictate its behavior in various chemical environments and influence its handling requirements in laboratory and industrial settings.

Table 2: Physical and Chemical Properties

Property	Characteristic
Physical State	Not specified in literature (likely solid at room temperature)
Solubility	Soluble in DMSO (for preparation of stock solutions)
XLogP3-AA	0.9 (indicating moderate lipophilicity)
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	5
Rotatable Bond Count	6
Exact Mass	276.09977361 Da

The compound's moderate lipophilicity (XLogP3-AA of 0.9) suggests a balance between hydrophilic and hydrophobic properties, which is important for its potential application in biological systems. The absence of hydrogen bond donors coupled with five hydrogen bond acceptors indicates that the molecule can participate in hydrogen bonding primarily as an acceptor, which may influence its interaction with biological macromolecules.

Preparation and Stock Solution Methods

Stock Solution Preparation

For research applications, precise preparation of stock solutions is essential. The following table provides guidance for preparing solutions of various concentrations using different amounts of the compound.

Table 3: Stock Solution Preparation Guide

Concentration	1 mg	5 mg	10 mg
1 mM	3.6195 mL	18.0976 mL	36.1952 mL
5 mM	0.7239 mL	3.6195 mL	7.239 mL
10 mM	0.362 mL	1.8098 mL	3.6195 mL

This preparation table provides researchers with practical guidance for experiment design, ensuring consistent concentration across studies. For specialized applications, sample solutions may be provided at 25 μL, 10mM concentration.

Applications and Research Value

Research and Industrial Applications

(cis)-1-Benzyl 2-methyl 4-oxocyclopentane-1,2-dicarboxylate has significant value in both research and industrial contexts. Its primary applications include:

• Organic synthesis: Serving as a building block or intermediate in complex molecule synthesis

• Medicinal chemistry: Potential scaffold for drug development

• Biochemical pathway studies: Possible modulator of specific biochemical processes

The compound's structural features – particularly its cyclopentane ring with dicarboxylate functionality – make it potentially valuable for creating more complex chemical structures. The distinctive stereochemistry may contribute to specific three-dimensional arrangements required for biological activity.

Current Research Status and Future Directions

The presence of (cis)-1-Benzyl 2-methyl 4-oxocyclopentane-1,2-dicarboxylate in chemical databases and commercial catalogs suggests ongoing interest in this compound for research purposes. Its structural features align with compounds of interest in medicinal chemistry and organic synthesis.

Future research directions might include:

• Exploration of structure-activity relationships using this compound as a scaffold

• Investigation of potential biological activities and target interactions

• Development of improved synthetic routes for stereochemically pure preparation

• Application as a building block in more complex molecular architectures

Continued investigation of this compound's properties and applications may reveal new uses in both chemical and biological research contexts.